4-Cyclopropylcyclohexan-1-amine
Overview
Description
4-Cyclopropylcyclohexan-1-amine is a chemical compound with the molecular formula C9H17N and a molecular weight of 139.242. It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular structure of 4-Cyclopropylcyclohexan-1-amine can be inferred from its name and molecular formula. It contains a cyclohexane ring, which is a six-membered carbon ring, with a cyclopropyl group (a three-membered carbon ring) and an amine group (NH2) attached . The cyclohexane ring can adopt a chair conformation, which is the most stable conformation for cyclohexane . In this conformation, the carbon-hydrogen bonds can be categorized as axial or equatorial based on their orientations .Scientific Research Applications
Pharmaceutical Research and Development
“4-Cyclopropylcyclohexan-1-amine” can be utilized in pharmaceutical testing as a reference standard to ensure accurate results in drug development. Its unique structure may contribute to the synthesis of new compounds with potential therapeutic effects .
Organic Synthesis
The presence of both a cyclopropane ring and an amine group makes this compound a versatile building block in organic synthesis. It can be used to construct highly functionalized cyclopropanes, which are valuable in various synthetic methodologies .
Medicinal Chemistry
In medicinal chemistry, “4-Cyclopropylcyclohexan-1-amine” could be involved in the design of drugs that target specific biological pathways. The cyclopropane ring is known for its reactivity, which could be harnessed to create potent bioactive molecules .
Natural Product Synthesis
Cyclopropane-containing natural products often exhibit significant biological activity. “4-Cyclopropylcyclohexan-1-amine” could serve as a precursor or intermediate in the total synthesis of such natural products .
Mechanism of Action
Target of Action
Similar compounds, such as cycloalkanes, are known to interact with various biological targets . For instance, local anesthetics, which often have a cycloalkane structure, primarily target voltage-gated Na+ channels, responsible for the generation of action potentials in excitable membranes .
Mode of Action
For instance, local anesthetics block nerve conduction by interacting directly with specific receptors on the Na+ channel, inhibiting Na+ ion influx and impairing the propagation of the action potential in axons .
Biochemical Pathways
Cycloalkanes and related compounds can influence various biochemical pathways, depending on their specific targets .
Pharmacokinetics
The general principles of pharmacokinetics apply, where the onset, duration, and intensity of a drug’s effect are determined by these processes .
Result of Action
Based on the potential targets and mode of action, it can be inferred that the compound may influence the function of certain proteins or enzymes, potentially leading to changes in cellular processes .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of similar compounds .
properties
IUPAC Name |
4-cyclopropylcyclohexan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N/c10-9-5-3-8(4-6-9)7-1-2-7/h7-9H,1-6,10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKSHWZSHWMNMIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2CCC(CC2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Cyclopropylcyclohexan-1-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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